Cas no 2445165-75-1 (Mal-PEG12-acid)

• Product Name: Mal-PEG12-acid
• CAS No: 2445165-75-1
• MF: C₃₁H₅₅NO₁₆
• MW: 697.7655
• CID: 5015121
• PubChem ID: 89771199
• Update Time: 2025-05-24

Mal-PEG12-acid Chemical and Physical Properties

Names and Identifiers

• Mal-PEG12-acid
• Mal-PEG12-COOH
• Maleimide-PEG12-CH2CH2COOH
• 2445165-75-1
• BP-24124
• 357277-61-3
• HY-140962
• 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12,15,18,21,24,27,30,33,36-dodecaoxanonatriacontan-39-oic acid
• CS-0115641
• SCHEMBL15215618
• AKOS040743531
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid

• Inchi： 1S/C31H55NO16/c33-29-1-2-30(34)32(29)4-6-38-8-10-40-12-14-42-16-18-44-20-22-46-24-26-48-28-27-47-25-23-45-21-19-43-17-15-41-13-11-39-9-7-37-5-3-31(35)36/h1-2H,3-28H2,(H,35,36)
• InChI Key： FRRHLQYEWMQTLF-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])N1C(C([H])=C([H])C1=O)=O

Computed Properties

• Exact Mass: 697.35208467g/mol
• Monoisotopic Mass: 697.35208467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 39
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 185

Additional information on Mal-PEG12-acid

Mal-PEG12-acid (CAS No. 2445165-75-1): A Versatile Polyethylene Glycol Derivative in Modern Chemical and Pharmaceutical Applications

Mal-PEG12-acid, chemically designated as methyl 12-(carboxyamido)undecyl polyethylene glycol ether, is a sophisticated polyethylene glycol (PEG) derivative with the CAS number 2445165-75-1. This compound has garnered significant attention in the fields of pharmaceuticals, biotechnology, and materials science due to its unique structural properties and multifaceted applications. The introduction of a malonic acid-derived moiety into the PEG chain imparts enhanced functionality, making it an invaluable tool for drug delivery systems, biomaterials, and biochemical research.

The structure of Mal-PEG12-acid consists of a linear polyethylene glycol backbone with a terminal carboxyamido group derived from malonic acid. This modification not only increases the hydrophilicity of the molecule but also provides a reactive site for further chemical modifications. The degree of polymerization (DP12) ensures a balance between solubility, stability, and biological compatibility, which are critical factors in pharmaceutical applications.

One of the most compelling aspects of Mal-PEG12-acid is its utility in drug delivery systems. The PEG moiety is well-known for its ability to enhance the bioavailability and pharmacokinetics of therapeutic agents by reducing immunogenicity and prolonging circulation time in the bloodstream. The introduction of the carboxyamido group allows for conjugation with various bioactive molecules, including peptides, proteins, and small organic compounds. This has been particularly useful in developing targeted therapies for diseases such as cancer, where precise delivery to tumor sites is essential.

Recent studies have highlighted the role of Mal-PEG12-acid in nanoparticle-based drug delivery. Researchers have demonstrated that this compound can be incorporated into polymeric micelles and liposomes to improve the encapsulation efficiency and controlled release of payloads. For instance, a 2023 study published in the journal *Advanced Materials* showcased how Mal-PEG12-acid-modified nanoparticles effectively delivered anticancer drugs to tumor cells while minimizing side effects on healthy tissues. The study emphasized the importance of polyethylene glycol derivatives in enhancing the stability and stealth characteristics of nanocarriers.

Another emerging application of Mal-PEG12-acid is in biomaterials and tissue engineering. The biocompatibility and hydrophilicity of this compound make it an excellent candidate for developing hydrogels, scaffolds, and coatings for medical implants. A 2022 research article in *Biomaterials Science* described the use of Mal-PEG12-acid to create biodegradable hydrogels that could be used for wound healing and drug delivery. The authors noted that the carboxyamido functional group facilitated cross-linking with other biomolecules, enhancing the structural integrity and functionality of the hydrogels.

The chemical synthesis of Mal-PEG12-acid involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Typically, it begins with the polymerization of ethylene oxide to form PEG12, followed by functionalization with malonic acid derivatives. Advanced synthetic techniques such as atom transfer radical polymerization (ATRP) have been employed to achieve controlled molecular weight distribution and end-group fidelity. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

In terms of pharmaceutical development, Mal-PEG12-acid has been used as an excipient in various formulations. Its ability to improve solubility and stability has made it valuable in formulating oral solids, injectables, and topical medications. A 2021 review article in *Journal of Pharmaceutical Sciences* summarized several case studies where Mal-PEG12-acid was used to enhance the bioavailability of poorly soluble drugs. The review highlighted that PEG-based derivatives like Mal-PEG12-acid could significantly improve pharmacokinetic profiles by reducing drug degradation and improving absorption rates.

The future prospects of Mal-PEG12-acid are promising, with ongoing research exploring new applications in gene therapy, vaccine development, and regenerative medicine. The versatility of this compound lies in its ability to be modified further through various chemical reactions such as amidation, esterification, and click chemistry. These modifications open up possibilities for creating bespoke molecular tools tailored to specific therapeutic needs.

In conclusion, Mal-PEG12-acid (CAS No. 2445165-75-1) is a highly functional polyethylene glycol derivative with broad applications in pharmaceuticals and biotechnology. Its unique structure allows for versatile modifications, making it an indispensable component in drug delivery systems, biomaterials, and biochemical research. As scientific understanding advances, it is likely that new uses for Mal-PEG12-acid will continue to emerge, further solidifying its importance in modern chemical and pharmaceutical sciences.